Cas no 50563-55-8 (N-(2-Methoxyethyl)-2,6-xylidine)

N-(2-Methoxyethyl)-2,6-xylidine is a specialized organic compound featuring a methoxyethylamine substituent on a 2,6-dimethylaniline backbone. This structure imparts unique solubility and reactivity properties, making it valuable as an intermediate in fine chemical synthesis, particularly for pharmaceuticals and agrochemicals. The methoxyethyl group enhances polarity, improving miscibility in polar solvents, while the xylidine core provides steric hindrance, influencing selectivity in reactions. Its stability under mild conditions and compatibility with a range of reagents make it a versatile building block for N-functionalized derivatives. The compound is typically handled under inert conditions due to sensitivity to oxidation. Purity and consistent batch-to-batch performance are critical for reproducible results in downstream applications.

N-(2-Methoxyethyl)-2,6-xylidine structure

50563-55-8 structure

Product Name:N-(2-Methoxyethyl)-2,6-xylidine

CAS No:50563-55-8

MF:C₁₁H₁₇NO

MW:179.258783102036

CID:383025

Update Time:2025-10-19

N-(2-Methoxyethyl)-2,6-xylidine Chemical and Physical Properties

Names and Identifiers

- Benzenamine,N-(2-methoxyethyl)-2,6-dimethyl-
- N-(2-methoxyethyl)-2,6-dimethylaniline
- N-(2-methoxyethyl)-2,6-xylidine
- 2,6-Dimethyl-N-(2'-methoxyethyl)aniline
- N-(2-Methoxyethyl)-2,6-xylidine
- Inchi： 1S/C11H17NO/c1-9-5-4-6-10(2)11(9)12-7-8-13-3/h4-6,12H,7-8H2,1-3H3
- InChI Key： OTKGPBKVICJCOU-UHFFFAOYSA-N
- SMILES： O(C)CCNC1C(C)=CC=CC=1C

Computed Properties

Exact Mass: 179.13111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 2.5

Experimental Properties

PSA: 21.26

N-(2-Methoxyethyl)-2,6-xylidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M590870-100mg	N-(2-Methoxyethyl)-2,6-xylidine	50563-55-8	100mg	$ 190.00	2023-09-06
TRC	M590870-250mg	N-(2-Methoxyethyl)-2,6-xylidine	50563-55-8	250mg	$ 448.00	2023-09-06
TRC	M590870-500mg	N-(2-Methoxyethyl)-2,6-xylidine	50563-55-8	500mg	$ 862.00	2023-09-06
TRC	M590870-1g	N-(2-Methoxyethyl)-2,6-xylidine	50563-55-8	1g	$ 1165.00	2022-06-03
TRC	M590870-1000mg	N-(2-Methoxyethyl)-2,6-xylidine	50563-55-8	1g	$1418.00	2023-05-17

N-(2-Methoxyethyl)-2,6-xylidine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Additional information on N-(2-Methoxyethyl)-2,6-xylidine

N-(2-Methoxyethyl)-2,6-xylidine: A Comprehensive Overview

N-(2-Methoxyethyl)-2,6-xylidine, also known by its CAS number 50563-55-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines the aromaticity of the xylene ring with the functional groups of a methoxyethyl amine. The N-(2-Methoxyethyl) group attached to the 2,6-xylidine framework imparts distinct chemical properties, making it a valuable material in both academic research and industrial applications.

The synthesis of N-(2-Methoxyethyl)-2,6-xylidine typically involves nucleophilic substitution reactions or amine alkylation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of phase-transfer catalysts to enhance reaction yields and reduce byproduct formation. These developments highlight the compound's importance in green chemistry and sustainable manufacturing practices.

One of the most notable applications of N-(2-Methoxyethyl)-2,6-xylidine is in the field of polymer science. The compound serves as a building block for synthesizing advanced polymers with tailored mechanical and thermal properties. For example, studies have demonstrated its use in creating high-performance thermoplastics that exhibit excellent resistance to thermal degradation. These materials are increasingly being adopted in aerospace and automotive industries due to their lightweight and durability.

In addition to polymer applications, N-(2-Methoxyethyl)-2,6-xylidine has found utility in pharmaceutical research. Its ability to act as a chelating agent makes it a promising candidate for drug delivery systems. Recent studies have explored its potential in developing targeted drug delivery vehicles that can enhance bioavailability and reduce side effects. This dual functionality underscores the compound's versatility across multiple disciplines.

The chemical stability of N-(2-Methoxyethyl)-2,6-xylidine under various conditions has also been a subject of extensive research. Scientists have investigated its resistance to oxidative degradation and its behavior under extreme pH conditions. These studies have provided valuable insights into optimizing storage conditions and improving shelf life for industrial applications.

Furthermore, the compound's electronic properties make it an attractive candidate for use in organic electronics. Researchers have explored its potential as a dopant in organic semiconductors, where it can enhance charge transport efficiency. This application aligns with the growing demand for flexible and lightweight electronic devices in modern technology.

In conclusion, N-(2-Methoxyethyl)-2,6-xylidine (CAS No: 50563-55-8) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and functional groups make it an invaluable tool in both academic research and industrial innovation. As advancements in synthetic methods and material science continue to evolve, the potential for this compound to contribute to cutting-edge technologies remains vast.